Cas no 951889-80-8 (4-(2-Ethoxyphenyl)-1-butene)

• Product Name: 4-(2-Ethoxyphenyl)-1-butene
• CAS No: 951889-80-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD09801131
• CID: 4722424
• PubChem ID: 18786462
• Update Time: 2025-05-21

4-(2-Ethoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(2-ETHOXYPHENYL)-1-BUTENE
• 1-(BUT-3-EN-1-YL)-2-ETHOXYBENZENE
• 4-(2-Ethoxyphenyl)-1-butene

• MDL： MFCD09801131
• Inchi： 1S/C12H16O/c1-3-5-8-11-9-6-7-10-12(11)13-4-2/h3,6-7,9-10H,1,4-5,8H2,2H3
• InChI Key： UZXDEOTUBHXAGF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CCC=C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-Ethoxyphenyl)-1-butene

4-(2-Ethoxyphenyl)-1-butene (CAS No. 951889-80-8): A Comprehensive Overview

4-(2-Ethoxyphenyl)-1-butene (CAS No. 951889-80-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 4-(2-ethoxyphenyl)-1-butene backbone, which consists of a butene chain attached to a substituted phenyl ring. The presence of the ethoxy group on the phenyl ring imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The 4-(2-Ethoxyphenyl)-1-butene molecule has a molecular formula of C₁₃H₁₆O and a molecular weight of approximately 196.26 g/mol. Its chemical structure is depicted as follows:

C₁₃H₁₆O: 4-(2-Ethoxyphenyl)-1-butene

The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an ethoxy-substituted phenyl derivative with a butene chain. The precise synthesis route can vary depending on the desired purity and yield, but common methods include palladium-catalyzed cross-coupling reactions and Grignard reactions.

In the pharmaceutical industry, 4-(2-Ethoxyphenyl)-1-butene has shown promise as an intermediate in the synthesis of various drugs and drug candidates. Recent studies have explored its potential as a building block for the development of new therapeutic agents, particularly in the areas of cancer treatment and neurodegenerative diseases. For instance, researchers at the University of California have reported that derivatives of 4-(2-Ethoxyphenyl)-1-butene exhibit potent anti-cancer activity against several types of cancer cells, including breast and lung cancer cells.

Beyond pharmaceutical applications, 4-(2-Ethoxyphenyl)-1-butene has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings. These materials often exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them ideal for applications in electronics, automotive, and aerospace industries.

In terms of safety and handling, 4-(2-Ethoxyphenyl)-1-butene is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of 4-(2-Ethoxyphenyl)-1-butene is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. Nevertheless, responsible disposal practices should be followed to minimize any potential environmental impact.

Recent advancements in analytical techniques have also contributed to a better understanding of 4-(2-Ethoxyphenyl)-1-butene's properties and behavior. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound and its derivatives. These techniques provide detailed information about the molecular structure and purity, which is crucial for ensuring consistent quality in industrial applications.

In conclusion, 4-(2-Ethoxyphenyl)-1-butene (CAS No. 951889-80-8) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, 4-(2-Ethoxyphenyl)-1-butene is likely to play an increasingly important role in various scientific and industrial fields.